![molecular formula C10H11F3N2O B1529374 3-Amino-2-[(3,4,5-trifluorophenyl)methyl]propanamide CAS No. 1310202-01-7](/img/structure/B1529374.png)
3-Amino-2-[(3,4,5-trifluorophenyl)methyl]propanamide
Overview
Description
3-Amino-2-[(3,4,5-trifluorophenyl)methyl]propanamide is a chemical compound with the CAS Number: 1310202-01-7 . It has a molecular weight of 232.21 . The IUPAC name for this compound is 3-amino-2-(3,4,5-trifluorobenzyl)propanamide .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H11F3N2O/c11-7-2-5(3-8(12)9(7)13)1-6(4-14)10(15)16/h2-3,6H,1,4,14H2,(H2,15,16) . This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the retrieved data.Scientific Research Applications
Antimicrobial Properties
A study synthesized arylsubstituted halogen(thiocyanato)amides containing a 4-acetylphenyl fragment, which includes derivatives similar to 3-Amino-2-[(3,4,5-trifluorophenyl)methyl]propanamide. These compounds were tested for antibacterial and antifungal activities, showing promising results in combating microbial infections (Baranovskyi et al., 2018).
Drug Metabolism and Pharmacokinetics
The pharmacokinetics and metabolism of a selective androgen receptor modulator (SARM) in rats, incorporating a similar structure to 3-Amino-2-[(3,4,5-trifluorophenyl)methyl]propanamide, were investigated. This study provided insights into the compound's low clearance, moderate volume of distribution, and extensive metabolic profile, highlighting its potential for clinical development (Wu et al., 2006).
Advanced Glycation Endproducts Prevention
Aminoguanidine, a compound related to 3-Amino-2-[(3,4,5-trifluorophenyl)methyl]propanamide, has been explored for its ability to prevent the formation of advanced glycation endproducts (AGEs). This compound reacts with dicarbonyl compounds to inhibit AGE formation, which is implicated in various diseases, including diabetic complications (Thornalley, 2003).
Neurokinin-1 Receptor Antagonist Development
Research into developing an orally active, water-soluble neurokinin-1 receptor antagonist for clinical administration has included derivatives of 3-Amino-2-[(3,4,5-trifluorophenyl)methyl]propanamide. Such compounds are effective in pre-clinical tests relevant to clinical efficacy in emesis and depression, showcasing the versatility of this chemical backbone in therapeutic agent development (Harrison et al., 2001).
Synthetic Chemistry and Drug Development
The compound and its derivatives have also been utilized in synthetic chemistry to develop novel therapeutic agents. For instance, derivatives have been synthesized for exploring their anthelmintic, antibacterial, and antifungal activities, demonstrating the chemical's potential as a foundation for creating effective drugs (Chaudhary et al., 2019).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with this compound are H302, H315, H319, and H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
2-(aminomethyl)-3-(3,4,5-trifluorophenyl)propanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F3N2O/c11-7-2-5(3-8(12)9(7)13)1-6(4-14)10(15)16/h2-3,6H,1,4,14H2,(H2,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXLNHWUYVSERBX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)F)F)CC(CN)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-2-[(3,4,5-trifluorophenyl)methyl]propanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.